Cas no 1804057-33-7 (4-Bromomethyl-7-cyano-1H-benzimidazole)

• Product Name: 4-Bromomethyl-7-cyano-1H-benzimidazole
• CAS No: 1804057-33-7
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 4825806
• Update Time: 2025-05-19

4-Bromomethyl-7-cyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-7-cyano-1H-benzimidazole

• Inchi： 1S/C9H6BrN3/c10-3-6-1-2-7(4-11)9-8(6)12-5-13-9/h1-2,5H,3H2,(H,12,13)
• InChI Key： FLNLVWZMELYHDW-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5

Additional information on 4-Bromomethyl-7-cyano-1H-benzimidazole

4-Bromomethyl-7-cyano-1H-benzimidazole (CAS No. 1804057-33-7)

4-Bromomethyl-7-cyano-1H-benzimidazole, also known by its CAS registry number CAS No. 1804057-33-7, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzimidazoles, which are widely studied due to their unique electronic properties and potential applications in drug discovery, optoelectronics, and catalysis.

The molecular structure of 4-Bromomethyl-7-cyano-1H-benzimidazole features a benzene ring fused with an imidazole ring, where the imidazole moiety is substituted with a bromomethyl group at position 4 and a cyano group at position 7. These substituents significantly influence the compound's electronic characteristics, making it a promising candidate for various chemical reactions and functional materials.

Recent studies have highlighted the role of benzimidazoles in the development of new materials for organic electronics. For instance, researchers have explored the use of substituted benzimidazoles as building blocks for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like cyano (-CN) and bromomethyl (-CH2Br) in 4-Bromomethyl-7-cyano-1H-benzimidazole enhances its electron-deficient nature, which is advantageous for applications in optoelectronic devices.

In terms of synthesis, 4-Bromomethyl-7-cyano-1H-benzimidazole can be prepared through various routes, including condensation reactions involving o-aminoaryl compounds and carbonyl compounds. The introduction of substituents at specific positions on the benzimidazole ring requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable.

The compound's versatility extends to its potential in medicinal chemistry. Benzimidazoles are known for their ability to act as scaffolds in drug design due to their ability to interact with biological targets such as enzymes and receptors. The substitution pattern in 4-Bromomethyl-7-cyano-1H-benzimidazole allows for fine-tuning of pharmacokinetic properties, making it a valuable lead compound in early-stage drug discovery efforts.

In addition to its chemical applications, CAS No. 1804057-33-7 has been investigated for its environmental fate and toxicity. Understanding the behavior of this compound in different environments is crucial for assessing its potential risks and ensuring safe handling practices. Recent studies have focused on biodegradation pathways and ecotoxicological effects, providing valuable insights into its environmental impact.

The future outlook for 4-Bromomethyl-7-cyano-1H-benzimidazole is promising, with ongoing research exploring its applications in areas such as energy storage, sensors, and biotechnology. Its unique combination of structural features makes it a versatile building block for developing innovative materials and compounds with tailored properties.